Cas no 1406554-43-5 (6-Chloro-2-(4-fluoroanilino)pyridine-3-carboxylic acid)

• Product Name: 6-Chloro-2-(4-fluoroanilino)pyridine-3-carboxylic acid
• CAS No: 1406554-43-5
• MF: C₁₂H₈ClFN₂O₂
• MW: 266.65552520752
• CID: 6394365
• PubChem ID: 63376597
• Update Time: 2025-05-21

6-Chloro-2-(4-fluoroanilino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(4-fluoroanilino)pyridine-3-carboxylic acid
• 6-chloro-2-[(4-fluorophenyl)amino]pyridine-3-carboxylic acid
• 1406554-43-5
• EN300-7352603
• AKOS012682608
• 6-Chloro-2-(4-fluoroanilino)pyridine-3-carboxylic acid

• Inchi： 1S/C12H8ClFN2O2/c13-10-6-5-9(12(17)18)11(16-10)15-8-3-1-7(14)2-4-8/h1-6H,(H,15,16)(H,17,18)
• InChI Key： VIKHOQLJNXFHOG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(=N1)NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 266.0258334g/mol
• Monoisotopic Mass: 266.0258334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Chloro-2-(4-fluoroanilino)pyridine-3-carboxylic acid

Comprehensive Overview of 6-Chloro-2-(4-fluoroanilino)pyridine-3-carboxylic acid (CAS No. 1406554-43-5)

6-Chloro-2-(4-fluoroanilino)pyridine-3-carboxylic acid (CAS No. 1406554-43-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and substituted aniline moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to known pharmacophores. The presence of both chloro and fluoro substituents enhances its reactivity, making it a valuable building block for designing novel therapeutics.

In recent years, the demand for 6-Chloro-2-(4-fluoroanilino)pyridine-3-carboxylic acid has surged due to its role in developing kinase inhibitors and antimicrobial agents. With the rise of antibiotic resistance and the need for targeted cancer therapies, this compound has become a focal point in medicinal chemistry. Its CAS No. 1406554-43-5 is frequently searched in academic databases and patent filings, reflecting its growing importance. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable synthetic methods, further boosting its appeal.

The synthesis of 6-Chloro-2-(4-fluoroanilino)pyridine-3-carboxylic acid involves multi-step organic reactions, including palladium-catalyzed cross-coupling and carboxylation. These methods are often optimized for high yield and purity, catering to industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. The compound's stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for supply chain efficiency.

From a commercial perspective, CAS No. 1406554-43-5 is supplied by leading chemical manufacturers specializing in fine chemicals. Its pricing and availability are influenced by raw material costs and regulatory compliance, which are closely monitored by stakeholders. The compound's patent landscape is also evolving, with several applications pending for derivatives incorporating its core structure. This intellectual property activity underscores its potential in next-generation therapeutics.

Beyond pharmaceuticals, 6-Chloro-2-(4-fluoroanilino)pyridine-3-carboxylic acid is explored in material science for designing functional polymers and coatings. Its ability to form hydrogen bonds and π-π interactions contributes to the development of advanced materials with tailored properties. Researchers are investigating its use in sensors and catalysts, leveraging its electron-withdrawing groups for enhanced performance. Such interdisciplinary applications highlight its versatility beyond traditional domains.

In conclusion, 6-Chloro-2-(4-fluoroanilino)pyridine-3-carboxylic acid (CAS No. 1406554-43-5) represents a cutting-edge compound with broad scientific and industrial relevance. Its integration into drug discovery, sustainable chemistry, and material innovation positions it as a key player in modern research. As advancements in synthetic methodologies and computational modeling accelerate, the compound's utility is expected to expand, addressing pressing challenges in healthcare and technology.